Cas no 2165316-47-0 (1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol)

1-Fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol is a specialized organofluorine compound featuring a unique combination of functional groups, including a fluoro substituent, a thiourea-like carbamimidoyl moiety, and a hydroxyl group. This structure imparts distinct reactivity, making it valuable in synthetic chemistry, particularly for constructing sulfur-containing heterocycles or as an intermediate in pharmaceutical and agrochemical applications. The presence of both electrophilic (fluoro) and nucleophilic (hydroxyl, thiocarbamimidoyl) sites allows for versatile transformations, while the methyl-substituted carbamimidoyl group enhances stability. Its balanced polarity facilitates solubility in common organic solvents, enabling efficient handling in multistep syntheses. The compound's structural features suggest potential utility in medicinal chemistry for probing bioisosteric relationships or as a precursor to biologically active molecules.
1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol structure
2165316-47-0 structure
Product Name:1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol
CAS No:2165316-47-0
MF:C5H11FN2OS
MW:166.217043161392
CID:6512403
PubChem ID:165599811
Update Time:2025-06-30

1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol
    • 2165316-47-0
    • 1-fluoro-3-[(N'-methylcarbamimidoyl)sulfanyl]propan-2-ol
    • EN300-1647830
    • Inchi: 1S/C5H11FN2OS/c1-8-5(7)10-3-4(9)2-6/h4,9H,2-3H2,1H3,(H2,7,8)
    • InChI Key: OBQSTXKWBHLPCS-UHFFFAOYSA-N
    • SMILES: S(/C(/N)=N/C)CC(CF)O

Computed Properties

  • Exact Mass: 166.05761231g/mol
  • Monoisotopic Mass: 166.05761231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 83.9Ų

1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol Pricemore >>

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1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol Related Literature

Additional information on 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol

Recent Advances in the Study of 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol (CAS: 2165316-47-0)

The compound 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol (CAS: 2165316-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, confirming its molecular structure and stability under various conditions. These efforts have laid a solid foundation for further pharmacological investigations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. Researchers have also explored its potential as a modulator of cellular signaling pathways, with some studies suggesting its role in apoptosis regulation. These findings highlight the compound's versatility and its potential as a lead candidate for drug development.

Furthermore, recent pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol. These studies have revealed favorable bioavailability and low toxicity, making it a viable candidate for further preclinical testing. However, challenges such as metabolic stability and tissue-specific delivery remain to be addressed in future research.

In conclusion, the compound 1-fluoro-3-(N'-methylcarbamimidoyl)sulfanylpropan-2-ol (CAS: 2165316-47-0) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities warrant further investigation to fully elucidate its therapeutic potential. Ongoing and future studies are expected to provide deeper insights into its mechanisms of action and optimize its pharmacological properties for clinical applications.

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